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Introduction

2-Methyldecane, a branched-chain alkane with the chemical formula C11H24, is a compound
of interest in various fields of chemical research and development.[1][2][3] Its specific physical
properties, resulting from its molecular structure, dictate its behavior in different chemical and
physical processes. Understanding these properties is crucial for its application in areas such
as solvent chemistry, fuel formulation, and as a reference standard in analytical chemistry. This
guide provides a detailed overview of the key physical characteristics of 2-methyldecane,
supported by experimental data and methodologies for their determination.

Molecular and Chemical Identity

A foundational understanding of 2-methyldecane begins with its molecular identity.

Molecular Formula: C11H24[1][2][3]

Molecular Weight: 156.31 g/mol [1][4]

IUPAC Name: 2-methyldecane[1][2]

CAS Registry Number: 6975-98-0[2][3][4]

Canonical SMILES: CCCCCCCCC(C)CI[1][2]
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« InChiKey: CNPVIWYWYZMPDS-UHFFFAOYSA-N[1][2][5]

These identifiers are essential for unambiguously referencing this compound in research and
regulatory documentation.

Physicochemical Properties

The physical state and behavior of 2-methyldecane under various conditions are summarized
by its physicochemical properties. These properties are critical for predicting its processability,
solubility, and environmental fate.

Property Value Units Source(s)
Boiling Point 189.2 - 189.3 °C °C [1][21[4]
Melting Point -48.9 °C °C [1112]
Density 0.7331 g/cm? at 20°C g/cm3 [6]
Refractive Index 1.4131 at 20°C [6]
Vapor Pressure 0.49 - 0.818 mmHg at mmHg [1][4]

25°C
Dynamic Viscosity 0.427596 cP at 25°C cP [2]

o 0.2971 mg/L at 25°C
Solubility in Water _ mg/L [4]
(estimated)

logP (Octanol/Water 5.9-6.156

Partition Coefficient) (estimated)

[1]14]

Expert Insights: The low melting point and relatively high boiling point of 2-methyldecane are
characteristic of a branched alkane of its molecular weight. The branching lowers the melting
point compared to its linear isomer, n-undecane, due to less efficient crystal packing. Its low
water solubility and high logP value indicate its highly nonpolar, lipophilic nature, making it a
suitable solvent for other nonpolar substances.

Experimental Determination of Physical Properties
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The accurate determination of physical properties is paramount for the reliable application of
chemical compounds. The following sections outline the standard experimental workflows for
measuring key properties of 2-methyldecane.

Boiling Point Determination

The boiling point is a fundamental property that informs purification methods like distillation.
The atmospheric boiling point is typically determined using a distillation apparatus.

Caption: Workflow for Boiling Point Determination.

Causality: The choice of a distillation method is based on its ability to establish a stable vapor-
liquid equilibrium, which is essential for an accurate boiling point measurement. The
thermometer placement is critical to measure the temperature of the vapor that is in equilibrium
with the boiling liquid.

Density Measurement

Density is a crucial property for mass-to-volume conversions and for understanding
intermolecular forces. A pycnometer or a digital density meter provides high-precision
measurements.

Caption: Workflow for Refractive Index Measurement.

Expertise & Experience: Experienced chemists emphasize the importance of precise
temperature control during refractive index measurements, as this property is highly
temperature-dependent. The use of a circulating water bath connected to the refractometer is
standard practice for achieving high accuracy.

Spectroscopic Data

Spectroscopic data provides insight into the molecular structure of 2-methyldecane.

e 13C NMR Spectroscopy: The 13C NMR spectrum of 2-methyldecane provides information
about the different carbon environments within the molecule. [1]* Mass Spectrometry: The
mass spectrum of 2-methyldecane shows a molecular ion peak corresponding to its
molecular weight and a characteristic fragmentation pattern that can be used for its
identification. [7]
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Safety and Handling

2-Methyldecane is classified as a flammable liquid and vapor. [8][9]It may be fatal if swallowed
and enters the airways due to aspiration hazard. [9] Precautionary Measures:

o Keep away from heat, sparks, open flames, and hot surfaces.
e Use in a well-ventilated area.

o Wear protective gloves, clothing, and eye/face protection. [10]* Store in a cool, well-
ventilated place. [8] In case of inhalation, move the person to fresh air. [8]If ingested, do not
induce vomiting and seek immediate medical attention. [8]For skin or eye contact, rinse
thoroughly with water. [8]Always consult the Safety Data Sheet (SDS) before handling. [8]
[11]

Conclusion

The physical properties of 2-methyldecane are well-characterized, making it a useful
compound for various applications where a branched, nonpolar alkane is required. This guide
has provided a comprehensive overview of its key physical characteristics, the experimental
methodologies for their determination, and essential safety information. For researchers and
professionals, a thorough understanding of these properties is fundamental to its effective and
safe utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7822480#2-methyldecane-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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